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Compound of Interest

Compound Name: 2-lodopyrimidin-5-amine
CAS No.: 1378847-85-8
Cat. No.: B6591409
Get Quote
. J

Part 1: Executive Summary & Scientific Context

2-lodopyrimidin-5-amine (CAS: 1378847-85-8) is a specialized heterocyclic building block
primarily used in the synthesis of kinase inhibitors and other bioactive small molecules. Unlike
its more common isomer (2-amino-5-iodopyrimidine), this compound features an iodine atom at
the 2-position, rendering it significantly more electrophilic and susceptible to Nucleophilic
Aromatic Substitution (

)

Core Safety Directive: Due to the lability of the C-I bond at the 2-position, this compound is not
only a chemical irritant but also chemically unstable if exposed to moisture, heat, or
nucleophiles during storage. Strict adherence to Cold Chain (2-8°C) and Inert Atmosphere
protocols is required to maintain purity and prevent premature degradation.

Part 2: Physicochemical Profile & Hazard
Identification
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Table 1: Chemical Identity & Properties

Property Specification
Chemical Name 2-lodopyrimidin-5-amine
CAS Number 1378847-85-8

Molecular Formula

Molecular Weight 221.00 g/mol

Physical State Solid (Powder), typically off-white to pale yellow

Soluble in DMSO, DMF; sparingly soluble in

water

Solubility

Electrophilic Heterocycle (Susceptible to
Reactivity Class
at C-2)

Table 2: GHS Hazard Classification (derived from

structural analogs)

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity (Oral) Cat4 2]
Skin Corrosion/Irritation Cat2 H315: Causes skin irritation.[2]
o H319: Causes serious eye
Eye Damage/Irritation Cat 2A o
irritation.[2][3][4]
. H335: May cause respiratory
STOT - Single Exposure Cat3

irritation.[1][3]
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Analytic Insight: The 2-iodo position activates the pyrimidine ring. While the primary amine at
position 5 is electron-donating, the inductive effect of the nitrogen atoms at positions 1 and 3
makes the C-2 carbon highly electron-deficient. This creates a risk of hydrolysis (releasing HI) if

stored in humid conditions.

Part 3: Critical Storage Protocol

Obijective: Prevent deiodination and hydrolysis.

Environmental Control

o Temperature: Store at 2°C to 8°C (Refrigerated). Do not freeze unless specified by the
certificate of analysis, as freeze-thaw cycles can induce moisture condensation.

o Atmosphere: Long-term storage (>1 month) requires an Inert Atmosphere (Argon or
Nitrogen). The container should be backfilled with inert gas after every use.

o Light: Store in Amber Vials or foil-wrapped containers. Aryl iodides are photosensitive; UV
exposure can promote homolytic cleavage of the C-I bond, leading to radical formation and
degradation.

Container Specifications

o Primary: Borosilicate glass vial with a Teflon-lined screw cap.

e Secondary: Sealed desiccator or a secondary containment bag with active desiccant (silica
gel or molecular sieves).

Figure 1: Storage Logic Tree
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Received 2-lodopyrimidin-5-amine

Inspect Seal & Desiccant

Intended Storage Duration?

< 1 Month > 1 Month

Purge Headspace with Argon/N2

Store at 2-8°C
(Standard Fridge)

Place in Desiccator Cabinet
(Protect from Light)

Click to download full resolution via product page

Caption: Decision matrix for determining appropriate storage conditions based on usage
frequency.

Part 4: Safe Handling & Experimental Workflow

Prerequisite: All handling must occur within a certified Chemical Fume Hood.
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Personal Protective Equipment (PPE) Matrix

o Eyes: Chemical Splash Goggles (ANSI Z87.1).
e Hands: Double Nitrile Gloves (0.11 mm minimum thickness).

o Rationale: Halogenated heterocycles can penetrate standard latex. Double gloving
provides a breakthrough time buffer.

o Respiratory: N95 particulate respirator (if weighing outside a hood) or Hood Sash at working
height.

e Body: Standard Lab Coat (buttoned).

Protocol: Weighing and Dispensing

o Equilibration: Remove the container from the refrigerator 30 minutes prior to opening.

o Scientific Logic:[4][5][6][7] Opening a cold container in a warm lab causes immediate
condensation of atmospheric moisture onto the hygroscopic solid. Allowing it to reach
room temperature prevents this.

¢ Inert Transfer (Best Practice):

o If the compound is stored under Argon, open the vial only inside a glovebox or under a
funnel of flowing nitrogen.

o If using a standard balance, minimize open-air time to <2 minutes.
e Solubilization:

o Dissolve immediately in anhydrous solvent (DMSO, DMF, or dry THF).

o Avoid: Protic solvents (Methanol, Water) unless the reaction starts immediately.
e Resealing:

o Wipe the threads of the vial with a dry Kimwipe.
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o Purge the headspace with a gentle stream of Nitrogen/Argon.

o Seal tightly and wrap with Parafilm before returning to cold storage.

Figure 2: Safe Handling Workflow

Retrieve from Critical Step Equilibrate to RT
Cold Storage (30 mins, closed)

\ 4

\

Open in Fume Hood Weigh Required Amount Remaining Solid

e Purge Vial with N2/Ar Return to Storage

Click to download full resolution via product page

Caption: Step-by-step workflow emphasizing the equilibration step to prevent moisture ingress.

Part 5: Emergency Response & Waste Disposal
Spill Cleanup

e Evacuate: Clear the immediate area of non-essential personnel.
e PPE: Don full PPE including respiratory protection if dust is visible.

o Containment: Cover the spill with a damp paper towel (to prevent dust) or an inert absorbent
(Vermiculite).

o Note: Do not use strong alkalis (like bleach) for cleanup, as this may accelerate hydrolysis
or reaction.

o Disposal: Scoop into a dedicated "Solid Hazardous Waste" container. Label as "Halogenated
Organic Solid."

Waste Categorization

e Stream: Halogenated Organic Waste.

» Incompatibility: Do not mix with strong oxidizers (Peroxides, Nitric Acid) or strong bases in
the waste stream.
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Deactivation: For trace residues in glassware, rinse with Acetone followed by a dilute Sodium
Thiosulfate solution (to quench any free iodine if decomposition occurred).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Safe Handling and Storage of 2-
lodopyrimidin-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6591409/docs#application-note-safe-handling-and-
storage-of-2-iodopyrimidin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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